Cas no 1807435-31-9 (5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid)

• Product Name: 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid
• CAS No: 1807435-31-9
• MF: C₁₀H₇BrF₃NO₂
• MW: 310.067292451859
• CID: 4973206
• Update Time: 2025-08-05

5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C10H7BrF3NO2/c11-7-4-6(10(12,13)14)5(3-8(7)15)1-2-9(16)17/h1-4H,15H2,(H,16,17)/b2-1+
• InChI Key： BBURYYFZPMRYFE-OWOJBTEDSA-N
• SMILES： BrC1C(=CC(/C=C/C(=O)O)=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid

Introduction to 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid (CAS No. 1807435-31-9)

5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807435-31-9, belongs to the class of cinnamic acid derivatives, which are widely recognized for their diverse pharmacological effects. The presence of multiple functional groups, including an amino group, a bromine atom, and a trifluoromethyl substituent, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid incorporates several key features that contribute to its chemical reactivity and biological significance. The amino group at the 5-position enhances its potential as a precursor for the synthesis of more complex molecules, while the bromine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions. The trifluoromethyl group at the 2-position introduces electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties and improve its binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel cinnamic acid derivatives as therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of anti-inflammatory, anti-cancer, and antimicrobial applications. The specific combination of functional groups in 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid positions it as a valuable scaffold for designing molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Cinnamic acid derivatives are known to interact with a variety of enzymes, including those involved in signal transduction pathways and metabolic processes. The structural features of 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid suggest that it may be able to interfere with key enzymatic steps, thereby influencing cellular processes relevant to disease states. For instance, studies have indicated that similar compounds can inhibit kinases and other enzymes implicated in cancer progression.

Furthermore, the trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This substituent is frequently employed in drug design to improve pharmacokinetic profiles, ensuring that the compound remains active in vivo for longer periods. The presence of this group in 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid suggests that it may exhibit favorable pharmacokinetic properties, making it an attractive candidate for further development.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing complex organic molecules like 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid. These techniques have not only improved yield but also allowed for greater customization of the compound's structure. This has opened up new avenues for exploring its biological potential and optimizing its pharmacological properties.

The bromine atom at the 4-position provides an additional layer of versatility, as it can be readily transformed into other functional groups through various chemical reactions. This makes 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid a versatile intermediate for synthesizing a wide range of derivatives with tailored biological activities. Such flexibility is crucial in drug discovery pipelines, where compounds often undergo multiple rounds of modification before reaching clinical use.

In conclusion, 5-Amino-4-bromo-2-(trifluoromethyl)cinnamic acid (CAS No. 1807435-31-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for cinnamic acid derivatives, compounds like this one are likely to play a crucial role in advancing drug discovery efforts across various therapeutic areas.